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Compound of Interest

Compound Name: Cassiaglycoside II

Cat. No.: B13425218 Get Quote

In-Depth Technical Guide to Cassiaglycoside II
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Cassiaglycoside II, a naphthol glycoside isolated from the seeds of

Cassia auriculata. The information is intended for researchers, scientists, and professionals in

the field of drug development.

Chemical Structure and Properties
Cassiaglycoside II is chemically identified as 6-hydroxymusizin 6,8-di-O-β-D-glucopyranoside.

It is a naphthol glycoside with the molecular formula C25H32O14 and a molecular weight of

556.51 g/mol . The structure consists of a 6-hydroxymusizin aglycone linked to two β-D-

glucopyranoside units at positions 6 and 8.

Table 1: Physicochemical Properties of Cassiaglycoside II
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Property Value Source

Molecular Formula C25H32O14 [1]

Molecular Weight 556.51 g/mol [1]

CAS Number 2241081-56-9

Class Naphthol Glycoside [2]

Source Seeds of Cassia auriculata [2]

Experimental Protocols
Isolation of Cassiaglycoside II
The isolation of Cassiaglycoside II from the seeds of Cassia auriculata involves a multi-step

extraction and chromatographic process. The general workflow is as follows:
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Extraction Fractionation Chromatography

Dried Seeds of Cassia auriculata Methanolic Extract
Maceration with MeOH

Partition with n-Hexane and Water Aqueous Layer Diaion HP-20 Column Chromatography Stepwise Elution (H2O to MeOH) Collection of Fractions Reversed-Phase HPLC
Further Purification
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Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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